molecular formula C3H3ClN4O B1521342 5-Chloro-1H-1,2,4-triazole-3-carboxamide CAS No. 54671-66-8

5-Chloro-1H-1,2,4-triazole-3-carboxamide

Cat. No. B1521342
CAS RN: 54671-66-8
M. Wt: 146.53 g/mol
InChI Key: MOSLIRLHACAEFP-UHFFFAOYSA-N
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Description

5-Chloro-1H-1,2,4-triazole-3-carboxamide is a unique heterocyclic compound . It belongs to the class of 1,2,4-triazole-containing scaffolds, which are present in an array of pharmaceuticals and biologically important compounds used in drug-discovery studies against various diseases .


Synthesis Analysis

The synthesis of 1,2,4-triazole-3-carboxamides, including 5-Chloro-1H-1,2,4-triazole-3-carboxamide, can be achieved from 1,2,4-triazole-3-carboxylates under mild conditions . This synthesis process involves the use of both primary and secondary aliphatic and aromatic amines . The reaction proceeds in toluene under microwave conditions, which accelerates the reaction rate by about 50 times compared with conventional isothermal conditions .


Molecular Structure Analysis

1,2,4-Triazoles, including 5-Chloro-1H-1,2,4-triazole-3-carboxamide, operate as main pharmacophores through hydrogen-bonding and dipole interactions with biological receptors . They have a unique structure and properties, which make them useful in various fields such as pharmaceutical chemistry, agrochemistry, materials sciences, and organic catalysts .


Chemical Reactions Analysis

The chemical reactions involving 1,2,4-triazole-3-carboxamides are generally environmentally benign and proceed under mild, neutral conditions . The reaction liberates alcohol as a by-product .

Scientific Research Applications

Pharmaceutical Drug Development

The triazole ring, a core structure in “5-Chloro-1H-1,2,4-triazole-3-carboxamide”, is a common motif in pharmaceutical chemistry due to its resemblance to the peptide bond and its ability to mimic biological molecules . The chlorine substituent on the triazole ring can act as a crucial pharmacophore, enhancing the compound’s ability to bind to various biological targets. This compound could be explored for its potential use in developing new medications with antiviral, antibacterial, or anticancer properties.

Agrochemical Research

Triazole derivatives have been widely used in agrochemistry for their fungicidal properties . “5-Chloro-1H-1,2,4-triazole-3-carboxamide” could be investigated for its efficacy in protecting crops against fungal pathogens, potentially leading to the development of new, more effective agrochemicals.

Material Chemistry

In material chemistry, triazole compounds are known for their stability and ability to form coordination complexes with metals . Research into “5-Chloro-1H-1,2,4-triazole-3-carboxamide” could focus on its potential applications in creating new materials with desirable electrical, optical, or mechanical properties.

Supramolecular Chemistry

The triazole ring can participate in hydrogen bonding and other non-covalent interactions, making it a valuable component in the design of supramolecular structures . “5-Chloro-1H-1,2,4-triazole-3-carboxamide” could be utilized in the construction of molecular assemblies or sensors that respond to environmental stimuli.

Bioconjugation and Chemical Biology

“5-Chloro-1H-1,2,4-triazole-3-carboxamide” can serve as a building block for bioconjugation, linking biomolecules to other chemical entities . This application is particularly relevant in chemical biology, where such conjugates can be used to study biological processes or as targeted therapies.

Fluorescent Imaging

Triazole derivatives are often used in fluorescent probes due to their ability to quench or enhance fluorescence . The specific structure of “5-Chloro-1H-1,2,4-triazole-3-carboxamide” could be optimized for use in imaging techniques, aiding in the visualization of cellular components or processes.

Future Directions

The future research directions for 5-Chloro-1H-1,2,4-triazole-3-carboxamide and similar compounds involve finding new and efficient methodologies for accessing new 1,2,4-triazole-containing scaffolds . These would be very useful for the discovery of new drug candidates .

properties

IUPAC Name

5-chloro-1H-1,2,4-triazole-3-carboxamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C3H3ClN4O/c4-3-6-2(1(5)9)7-8-3/h(H2,5,9)(H,6,7,8)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MOSLIRLHACAEFP-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1(=NNC(=N1)Cl)C(=O)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C3H3ClN4O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID601276008
Record name 5-Chloro-1H-1,2,4-triazole-3-carboxamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID601276008
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

146.53 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-Chloro-1H-1,2,4-triazole-3-carboxamide

CAS RN

54671-66-8
Record name 5-Chloro-1H-1,2,4-triazole-3-carboxamide
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=54671-66-8
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 5-Chloro-1H-1,2,4-triazole-3-carboxamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID601276008
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 3-Chloro-1H-1,2,4-triazole-5-carboxamide
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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